Cas no 2877652-55-4 (7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2877652-55-4
• MF: C₁₆H₁₇FN₄OS
• MW: 332.395785093308
• CID: 5329615
• PubChem ID: 165433985
• Update Time: 2025-05-21

7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• AKOS040855834
• 2877652-55-4
• F6617-7405
• 7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 7-(4-Fluorophenyl)-3-[(3-methylbutyl)thio]-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one

• Inchi： 1S/C16H17FN4OS/c1-11(2)7-10-23-16-19-18-14-15(22)20(8-9-21(14)16)13-5-3-12(17)4-6-13/h3-6,8-9,11H,7,10H2,1-2H3
• InChI Key： RWTWPTGXRFPUGP-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCCC(C)C)N1C=CN(C1=CC=C(F)C=C1)C2=O

Computed Properties

• Exact Mass: 332.11071051g/mol
• Monoisotopic Mass: 332.11071051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.9±52.0 °C(Predicted)
• pka: -0.41±0.20(Predicted)

Additional information on 7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Compound CAS No. 2877652-55-4: 7-(4-Fluorophenyl)-3-[(3-Methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

The compound with CAS No. 2877652-55-4, known as 7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a sulfanyl group attached to a triazolopyrazine backbone. The presence of these functional groups endows the molecule with intriguing electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The fluorophenyl group is known to enhance lipophilicity and improve drug-like properties, while the sulfanyl group contributes to hydrogen bonding and metal coordination capabilities. These attributes make the compound a valuable tool in the development of novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The triazolopyrazine core is known to exhibit aromaticity and conjugation effects, which are critical for applications in optoelectronics and organic electronics. Recent research has demonstrated that this compound can serve as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to undergo post-synthetic modifications further enhances its versatility in material design.

The synthesis of 7-(4-fluorophenyl)-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazolopyrazine ring system through cyclization reactions and the subsequent functionalization of the molecule with the fluorophenyl and sulfanyl groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and selectivity during these transformations.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed sustainable methods to synthesize this compound using renewable feedstocks and green solvents. These advancements not only reduce the environmental footprint of its production but also align with global efforts to promote sustainable chemistry practices.

In conclusion, CAS No. 2877652-55-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.